Cas no 89390-13-6 (1,2-Benzisothiazol-3(2H)-one, 2-ethyl-, hydrochloride)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-ethyl-, hydrochloride
• CAS No: 89390-13-6
• MF: C₉H₁₀ClNOS
• MW: 215.699800014496
• CID: 602455
• PubChem ID: 71323916
• Update Time: 2025-04-19

1,2-Benzisothiazol-3(2H)-one, 2-ethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-ethyl-, hydrochloride
• 2-ethyl-1,2-benzothiazol-3-one,hydrochloride
• 89390-13-6
• 2-Ethyl-1,2-benzothiazol-3(2H)-one--hydrogen chloride (1/1)
• DTXSID20753445

• Inchi： 1S/C9H9NOS.ClH/c1-2-10-9(11)7-5-3-4-6-8(7)12-10;/h3-6H,2H2,1H3;1H
• InChI Key： WCZOKFSOUOBEJK-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(N1CC)=O

Computed Properties

• Exact Mass: 215.0171628g/mol
• Monoisotopic Mass: 215.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų